Cas no 2172035-65-1 (5,7-diethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5,7-diethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172035-65-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5934692
• PubChem ID: 165607572
• Update Time: 2025-06-13

5,7-diethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5,7-diethyl-1-oxa-4-azaspiro5.5undecane
• EN300-1640488
• 5,7-diethyl-1-oxa-4-azaspiro[5.5]undecane
• 2172035-65-1

• Inchi： 1S/C13H25NO/c1-3-11-7-5-6-8-13(11)12(4-2)14-9-10-15-13/h11-12,14H,3-10H2,1-2H3
• InChI Key： FUCYIDGOZSMZKF-UHFFFAOYSA-N
• SMILES： O1CCNC(CC)C21CCCCC2CC

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 5,7-diethyl-1-oxa-4-azaspiro5.5undecane

Recent Advances in the Study of 5,7-Diethyl-1-Oxa-4-Azaspiro5.5Undecane (CAS: 2172035-65-1)

The compound 5,7-diethyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172035-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The research demonstrated that 5,7-diethyl-1-oxa-4-azaspiro[5.5]undecane exhibits a high affinity for specific GABA_A receptor subtypes, suggesting its potential as a novel therapeutic agent for anxiety disorders. The study utilized in vitro binding assays and molecular docking simulations to validate these findings, providing a robust foundation for further preclinical development.

In addition to its CNS applications, recent investigations have highlighted the compound's antimicrobial properties. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a lead compound for developing new antimicrobial agents.

Synthetic approaches to 5,7-diethyl-1-oxa-4-azaspiro[5.5]undecane have also been refined in recent years. A 2023 paper in Organic Letters presented a scalable, high-yield synthesis route utilizing a key spirocyclization step catalyzed by a novel palladium complex. This advancement addresses previous challenges related to low yields and complex purification processes, paving the way for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5,7-diethyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172035-65-1) represents a versatile scaffold with significant therapeutic potential. Its dual applications in CNS disorders and antimicrobial therapy, coupled with advances in synthetic methodologies, position it as a compelling candidate for future drug development. Continued research will be essential to fully realize its clinical promise.